Cas no 57821-19-9 (ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate)

• Product Name: ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
• CAS No: 57821-19-9
• MF: C₁₂H₁₃N₃O₅
• MW: 279.248722791672
• CID: 5733267
• PubChem ID: 12267913
• Update Time: 2025-10-31

ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1,3-dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
• Pyrido[2,3-d]pyrimidine-6-carboxylic acid, 1,2,3,4,7,8-hexahydro-1,3-dimethyl-2,4,7-trioxo-, ethyl ester
• ethyl 1,3-dimethyl-2,4,7-trioxo-8H-pyrido[2,3-d]pyrimidine-6-carboxylate
• F2147-0525
• AKOS005207886
• ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate
• 57821-19-9
• EN300-236923

• Inchi： 1S/C12H13N3O5/c1-4-20-11(18)7-5-6-8(13-9(7)16)14(2)12(19)15(3)10(6)17/h5H,4H2,1-3H3,(H,13,16)
• InChI Key： ZMLHVHPGOLIAEF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2C=C(C(OCC)=O)C(=O)NC=2N1C

Computed Properties

• Exact Mass: 279.08552052g/mol
• Monoisotopic Mass: 279.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate

Ethyl 1,3-Dimethyl-2,4,7-Trioxo-1H,2H,3H,4H,7H,8H-Pyrido[2,3-D]Pyrimidine-6-Carboxylate: A Comprehensive Overview

Ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 57821-19-9) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridopyrimidines and is characterized by its unique chemical properties and potential for use in various fields such as pharmaceuticals and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its structure and functionality in greater depth.

The pyrido[2,3-d]pyrimidine core of this compound is a fused bicyclic system that combines the structural features of pyridine and pyrimidine. This fused ring system is known for its aromaticity and stability under various chemical conditions. The presence of dimethyl groups at positions 1 and 3 introduces steric effects that can influence the compound's reactivity and solubility. Additionally, the trioxo substituents at positions 2 and 4 contribute to the molecule's electronic properties and potential for hydrogen bonding.

Recent studies have highlighted the importance of ethyl 1,3-dimethyl-2,4,7-trioxo-1H,2H,3H,4H,7H-pyrido[2',3'-d]pyrimidine-6-carboxylate in drug discovery. Its ability to act as a scaffold for bioactive molecules has been extensively investigated. For instance, researchers have explored its role as a potential anti-inflammatory agent by modifying its substituents to enhance selectivity and potency. Furthermore, its application in cancer therapy has been studied due to its ability to inhibit specific enzymes involved in tumor progression.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and functional group transformations. The use of transition metal catalysts has significantly improved the efficiency of these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrido[2',3'-d]pyrimidine framework with high precision. This approach not only enhances the yield but also ensures the formation of the desired stereochemistry.

One of the most promising applications of ethyl 1',3'-dimethyl-2',4',7'-trioxo-pyrido[2',3'-d']pyrimidine carboxylate is in the field of materials science. Its rigid structure and ability to form stable crystalline phases make it an ideal candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) due to its excellent electron transport properties.

In terms of environmental impact assessment (EIA), this compound has shown minimal toxicity under standard laboratory conditions. However further studies are required to evaluate its long-term effects on aquatic ecosystems. Regulatory agencies have classified it as a non-hazardous substance under normal handling conditions provided appropriate safety measures are implemented.

Looking ahead future research directions for ethyl 1',3'-dimethyl-2',4',7'-trioxo-pyrido[2',3'-d']pyrimidine carboxylate will likely focus on expanding its application scope while ensuring sustainability throughout its lifecycle from synthesis to disposal. Collaborative efforts between academic institutions industry partners and regulatory bodies will be essential in achieving these goals.